Cas no 1334374-70-7 (1-6-(3,5-dimethyl-1H-pyrazol-1-yl)pyrimidin-4-yl-N-(2-fluorophenyl)piperidine-3-carboxamide)

• Product Name: 1-6-(3,5-dimethyl-1H-pyrazol-1-yl)pyrimidin-4-yl-N-(2-fluorophenyl)piperidine-3-carboxamide
• CAS No: 1334374-70-7
• MF: C₂₁H₂₃FN₆O
• MW: 394.445327043533
• CID: 6039570
• PubChem ID: 56724695
• Update Time: 2025-05-24

1-6-(3,5-dimethyl-1H-pyrazol-1-yl)pyrimidin-4-yl-N-(2-fluorophenyl)piperidine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1-6-(3,5-dimethyl-1H-pyrazol-1-yl)pyrimidin-4-yl-N-(2-fluorophenyl)piperidine-3-carboxamide
• 1-[6-(3,5-dimethylpyrazol-1-yl)pyrimidin-4-yl]-N-(2-fluorophenyl)piperidine-3-carboxamide
• 1-(6-(3,5-dimethyl-1H-pyrazol-1-yl)pyrimidin-4-yl)-N-(2-fluorophenyl)piperidine-3-carboxamide
• 1334374-70-7
• F6175-0912
• 1-[6-(3,5-dimethyl-1H-pyrazol-1-yl)pyrimidin-4-yl]-N-(2-fluorophenyl)piperidine-3-carboxamide
• VU0534194-1
• AKOS024534549

• Inchi： 1S/C21H23FN6O/c1-14-10-15(2)28(26-14)20-11-19(23-13-24-20)27-9-5-6-16(12-27)21(29)25-18-8-4-3-7-17(18)22/h3-4,7-8,10-11,13,16H,5-6,9,12H2,1-2H3,(H,25,29)
• InChI Key： BVMCBCNRFLUVPN-UHFFFAOYSA-N
• SMILES： N1(C2=CC(N3C(C)=CC(C)=N3)=NC=N2)CCCC(C(NC2=CC=CC=C2F)=O)C1

Computed Properties

• Exact Mass: 394.19173754g/mol
• Monoisotopic Mass: 394.19173754g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 29
• Rotatable Bond Count: 4
• Complexity: 565
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 75.9Ų

Additional information on 1-6-(3,5-dimethyl-1H-pyrazol-1-yl)pyrimidin-4-yl-N-(2-fluorophenyl)piperidine-3-carboxamide

Compound 1334374-70-7: A Comprehensive Overview

The compound with CAS number 1334374-70-7, known as 1-6-(3,5-dimethyl-1H-pyrazol-1-yl)pyrimidin-4-yl-N-(2-fluorophenyl)piperidine-3-carboxamide, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its complex structure, which includes a pyrimidine ring, a piperidine moiety, and a pyrazole group, all of which contribute to its unique chemical properties and potential applications.

Recent studies have highlighted the importance of pyrimidine derivatives in drug discovery, particularly in the development of anticancer agents and kinase inhibitors. The presence of the pyrazole group in this compound further enhances its ability to interact with biological targets, making it a promising candidate for therapeutic interventions. Researchers have also explored the role of piperidine moieties in improving the pharmacokinetic properties of drugs, such as bioavailability and stability.

The synthesis of 1-6-(3,5-dimethyl-1H-pyrazol-1-yl)pyrimidin-4-yl-N-(2-fluorophenyl)piperidine-3-carboxamide involves a multi-step process that requires precise control over reaction conditions to ensure high yields and purity. The use of advanced synthetic techniques, such as microwave-assisted synthesis and catalytic cross-coupling reactions, has significantly improved the efficiency of this process. These methods not only reduce reaction times but also minimize the generation of by-products, aligning with the principles of green chemistry.

In terms of applications, this compound has shown potential in several areas. Its ability to act as a kinase inhibitor makes it a valuable tool in oncology research, where targeting specific kinases can lead to more effective and less toxic cancer treatments. Additionally, the compound's unique electronic properties make it a candidate for use in organic electronics, particularly in the development of light-emitting diodes (LEDs) and photovoltaic devices.

Recent advancements in computational chemistry have enabled researchers to perform detailed molecular modeling studies on this compound. These studies have provided insights into its three-dimensional structure, which is crucial for understanding its interactions with biological targets. Furthermore, molecular dynamics simulations have revealed the compound's flexibility and stability under various conditions, which are essential factors for its practical applications.

The integration of experimental and computational approaches has significantly enhanced our understanding of 1334374-70-7's properties. For instance, X-ray crystallography has been used to determine its crystal structure, while nuclear magnetic resonance (NMR) spectroscopy has provided information about its conformational preferences. These techniques have collectively contributed to the optimization of its synthesis and application.

In conclusion, 1334374-70-7 represents a cutting-edge advancement in organic chemistry with diverse potential applications across multiple disciplines. Its intricate structure and unique properties make it a subject of ongoing research interest. As scientific advancements continue to unfold, this compound is poised to play an increasingly important role in both academic and industrial settings.